![molecular formula C10H16O2 B6205791 2-{spiro[2.5]octan-6-yl}acetic acid CAS No. 1781128-33-3](/img/no-structure.png)
2-{spiro[2.5]octan-6-yl}acetic acid
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| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-{spiro[2.5]octan-6-yl}acetic acid involves the synthesis of the spiro[2.5]octane ring system followed by the addition of an acetic acid group to the ring system.", "Starting Materials": [ "Cyclopentanone", "Methanol", "Sodium methoxide", "Bromocyclopentane", "Sodium hydride", "Benzyltriethylammonium chloride", "Ethyl bromoacetate", "Sodium hydroxide", "2-bromoacetic acid" ], "Reaction": [ "Cyclopentanone is reacted with methanol and sodium methoxide to form the corresponding methyl ketal.", "The methyl ketal is then reacted with bromocyclopentane and sodium hydride to form the spiro[2.5]octane ring system.", "The spiro[2.5]octane ring system is then reacted with benzyltriethylammonium chloride and ethyl bromoacetate to form the corresponding ester.", "The ester is then hydrolyzed with sodium hydroxide to form the corresponding carboxylic acid.", "Finally, the carboxylic acid is reacted with 2-bromoacetic acid to form 2-{spiro[2.5]octan-6-yl}acetic acid." ] } | |
CAS RN |
1781128-33-3 |
Molecular Formula |
C10H16O2 |
Molecular Weight |
168.2 |
Purity |
95 |
Origin of Product |
United States |
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